Cas no 1517800-84-8 (1-3-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one)

• Product Name: 1-3-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one
• CAS No: 1517800-84-8
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 5140963
• PubChem ID: 79168155
• Update Time: 2025-06-11

1-3-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(4-bromo-1H-pyrazol-1-yl)phenyl]-
• 1-(3-(4-Bromo-1H-pyrazol-1-yl)phenyl)ethanone
• 1-(3-(4-Bromo-1H-pyrazol-1-yl)phenyl)ethan-1-one
• 1-3-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one
• 1-[3-(4-BROMO-1H-PYRAZOL-1-YL)PHENYL]ETHAN-1-ONE
• F77483
• 1517800-84-8
• EN300-1293179
• 1-[3-(4-bromopyrazol-1-yl)phenyl]ethanone
• AKOS017719491

• Inchi： 1S/C11H9BrN2O/c1-8(15)9-3-2-4-11(5-9)14-7-10(12)6-13-14/h2-7H,1H3
• InChI Key： RYYSSVPZXMOWOE-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(N2C=C(Br)C=N2)=C1)C

Computed Properties

• Exact Mass: 263.98983g/mol
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-3-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one

Introduction to 1-3-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one (CAS No. 1517800-84-8)

1-3-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one (CAS No. 1517800-84-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-3-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one consists of a benzene ring substituted with a pyrazole moiety and a ketone group. The presence of the bromine atom at the 4-position of the pyrazole ring adds to its chemical diversity and reactivity, making it an attractive candidate for synthetic transformations and biological evaluations.

Recent studies have highlighted the significance of 1-3-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one in the context of drug discovery. One notable area of research involves its potential as a scaffold for the development of inhibitors targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against protein kinases, which are key players in various cellular processes and disease pathways.

In another study, researchers explored the anti-inflammatory properties of 1-3-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one. The compound was found to effectively reduce inflammation in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 1-3-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its therapeutic applications, 1-3-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one has also been investigated for its utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. A recent paper in Advanced Materials reported that derivatives of this compound exhibited excellent charge transport properties, making them promising candidates for next-generation electronic materials.

The synthesis of 1-3-(4-bromo-1H-pyrazol-1-yl)phenylethan-1-one can be achieved through various methods, including transition-metal-catalyzed cross-coupling reactions and multicomponent reactions. These synthetic routes offer flexibility and efficiency, allowing researchers to tailor the compound's properties for specific applications. For example, palladium-catalyzed Suzuki coupling reactions have been widely used to introduce various functional groups onto the benzene ring, expanding the chemical space available for exploration.

In terms of safety and handling, it is important to note that while 1-3-(4-bromo-1H-pyrazol-1-y l)phenylethan - ione is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be worn when working with this compound to minimize exposure risks.

The future prospects for 1 - 3 - ( 4 - bromo - 1 H - pyrazol - 1 - y l ) phenylethan - ione are promising. Ongoing research continues to uncover new applications and optimize its properties for various uses. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic and industrial settings.